![molecular formula C17H17NO4 B4236862 N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B4236862.png)
N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as BDB or benzodioxine, is a chemical compound that has been studied for its potential applications in scientific research. BDB is a derivative of the drug MDMA (3,4-methylenedioxymethamphetamine), which is commonly known as ecstasy. However, BDB has different chemical properties and effects on the body than MDMA. In
Mechanism of Action
The mechanism of action of N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves its interaction with serotonin, dopamine, and norepinephrine receptors in the brain. This compound has been shown to increase the release of these neurotransmitters, which can lead to increased feelings of happiness, pleasure, and euphoria. This compound also has a mild inhibitory effect on the reuptake of these neurotransmitters, which can prolong their effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause pupil dilation and sweating. This compound also has a mild stimulant effect, which can lead to increased energy and alertness. However, this compound is not as potent as MDMA and does not produce the same intense effects on the body.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is that it has a lower potential for abuse than MDMA. This makes it easier to obtain and use in research studies. However, one limitation is that this compound is not as well-studied as MDMA, so its effects and potential risks are not as well understood.
Future Directions
There are several future directions for research on N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of research is in the development of new drugs for pain and inflammation based on the chemical structure of this compound. Another area of research is in the study of the effects of this compound on neurotransmitter function and behavior. Additionally, more research is needed to understand the potential risks and long-term effects of this compound on the body.
Scientific Research Applications
N-(2-methoxyphenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied for its potential applications in scientific research. One area of research is in the field of neuroscience, where this compound has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This makes it a potential candidate for studying the effects of these neurotransmitters on behavior and cognition.
Another area of research is in the field of pharmacology, where this compound has been shown to have anti-inflammatory and analgesic effects. This makes it a potential candidate for developing new drugs to treat pain and inflammation.
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-11-16(22-15-10-6-5-9-14(15)21-11)17(19)18-12-7-3-4-8-13(12)20-2/h3-11,16H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHYCSKSSAXPTBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC2=CC=CC=C2O1)C(=O)NC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.